Cas no 2635937-64-1 (4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid)

• Product Name: 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid
• CAS No: 2635937-64-1
• MF: C₁₅H₁₀F₄O₃
• MW: 314.2317
• CID: 5077393
• Update Time: 2025-05-24

4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C15H10F4O3/c16-12-7-10(14(20)21)6-11(15(17,18)19)13(12)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,20,21)
• InChI Key： VULKEBWQWLYIBC-UHFFFAOYSA-N
• SMILES： FC1=C([H])C(C(=O)O[H])=C([H])C(C(F)(F)F)=C1OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5

Additional information on 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid

Introduction to 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid (CAS No: 2635937-64-1)

4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid, identified by the CAS number 2635937-64-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural incorporation of a benzyloxy group, a fluorine atom at the 3-position, and a trifluoromethyl group at the 5-position. These structural features contribute to its unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzyloxy group, attached at the 4-position of the benzene ring, introduces a bulky and hydrophobic moiety that can influence both the solubility and metabolic stability of the compound. This modification is particularly useful in drug design, as it can enhance binding affinity to biological targets and improve pharmacokinetic profiles. The presence of a fluorine atom at the 3-position further modulates the electronic properties of the molecule, potentially affecting its reactivity and interactions with biological systems. Additionally, the trifluoromethyl group at the 5-position is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in many drug candidates.

In recent years, 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural framework allows for further functionalization, enabling researchers to tailor its properties for specific therapeutic applications. For instance, derivatives of this compound have been investigated for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The combination of electronic and steric effects provided by its substituents makes it a versatile building block in medicinal chemistry.

One of the most compelling aspects of 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid is its role in developing small-molecule inhibitors targeting enzymes involved in critical biological pathways. Fluorinated benzoic acid derivatives have shown promise in inhibiting enzymes such as kinases and proteases, which are often overexpressed or dysregulated in disease states. The fluorine atoms and trifluoromethyl groups contribute to strong hydrogen bonding interactions and improved lipophilicity, which are essential for effective enzyme inhibition. Furthermore, the benzyloxy group can serve as a pivot point for further chemical modifications, allowing for the creation of libraries of compounds with optimized pharmacological properties.

Recent studies have highlighted the potential of 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid in addressing unmet medical needs. For example, researchers have utilized this compound as a starting material to develop novel inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory signaling pathways. By incorporating fluorine and trifluoromethyl groups, these inhibitors exhibit enhanced binding affinity and selectivity compared to their non-fluorinated counterparts. This has led to promising results in preclinical studies, demonstrating their efficacy in reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions.

The pharmaceutical industry has also shown interest in 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid for its potential application in oncology research. Fluorinated benzoic acid derivatives have been investigated as inhibitors of tyrosine kinases, which are frequently mutated or overexpressed in cancer cells. These mutations lead to aberrant signaling pathways that promote cell proliferation and survival, making tyrosine kinases attractive targets for cancer therapy. The structural features of 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid enable it to interact effectively with these kinases, potentially leading to the development of novel anticancer agents with improved efficacy and reduced side effects.

In addition to its role as an intermediate in drug synthesis, 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid has been explored for its pharmacokinetic advantages. The presence of fluorine atoms can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly valuable in drug development, as it allows for longer half-lives and more predictable dosing regimens. Furthermore, the benzyloxy group can improve oral bioavailability by enhancing lipid solubility and reducing gastrointestinal absorption issues. These characteristics make 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid an attractive candidate for further optimization into lead compounds with improved pharmacokinetic profiles.

The synthesis of 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Typically, the synthesis begins with the bromination or chlorination of a precursor benzene derivative followed by nucleophilic substitution with benzyl alcohol to introduce the benzyloxy group. The introduction of fluorine and trifluoromethyl groups is often achieved through halogen exchange reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility once optimized protocols are established.

As research continues to advance, 4-(Benzyloxy)-3-fluoro-5-(trifluoromethyl)benzoic acid is expected to play an increasingly important role in drug discovery and development. Its unique structural features offer numerous opportunities for further innovation, particularly in designing molecules with enhanced potency, selectivity, and bioavailability. With ongoing investigations into its pharmacological properties and synthetic applications, this compound is poised to make significant contributions to modern medicine.